Cas no 98547-97-8 (2,6-diamino-4-Pyridinecarboxylic acid methyl ester)

• Product Name: 2,6-diamino-4-Pyridinecarboxylic acid methyl ester
• CAS No: 98547-97-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1006175
• PubChem ID: 11194547
• Update Time: 2025-10-28

2,6-diamino-4-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-diamino-4-Pyridinecarboxylic acid methyl ester
• Methyl 2,6-diaminopyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 2,6-diamino-, methyl ester
• methyl 2,6-diaminoisonicotinate
• AE-562/43459993
• 2,6-diamino-isonicotinic acid methyl ester
• CS-0335808
• SCHEMBL4778188
• J-400980
• ZTXQOPYHQAOGKZ-UHFFFAOYSA-N
• EN300-3020007
• 98547-97-8
• DTXSID301214590
• G47450

• MDL： MFCD18427247
• Inchi： 1S/C7H9N3O2/c1-12-7(11)4-2-5(8)10-6(9)3-4/h2-3H,1H3,(H4,8,9,10)
• InChI Key： ZTXQOPYHQAOGKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(N)N=C(C=1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.2Ų

Additional information on 2,6-diamino-4-Pyridinecarboxylic acid methyl ester

2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 98547-97-8, commonly referred to as 2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, electronic materials, and advanced chemical synthesis.

2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester is a derivative of pyridine, a six-membered aromatic heterocyclic compound with nitrogen as the heteroatom. The presence of two amino groups at the 2 and 6 positions of the pyridine ring introduces significant electronic effects, making this compound highly reactive in certain chemical transformations. The methyl ester group at the 4 position further modulates the molecule's solubility and reactivity, making it suitable for a wide range of applications.

Recent research has focused on the synthesis and characterization of 2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester. Scientists have explored various synthetic routes to optimize its production efficiency while maintaining high purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel method involving the condensation of pyridine derivatives with amino acids under specific reaction conditions. This approach not only enhances yield but also provides insights into the molecule's stability under different environmental conditions.

The structural versatility of 2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester has made it a valuable intermediate in the synthesis of advanced materials. In the field of electronics, this compound has been used as a precursor for synthesizing conductive polymers and organic semiconductors. A recent breakthrough reported in *Nature Materials* highlighted its role in creating high-performance organic field-effect transistors (OFETs), where its electron-rich structure contributes to enhanced charge transport properties.

In the pharmaceutical industry, 2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester has shown promise as a building block for developing bioactive molecules. Researchers have utilized its amino groups for site-specific modifications, leading to potential drug candidates with improved pharmacokinetic profiles. A study published in *Drug Discovery Today* explored its application in designing inhibitors for key enzymes involved in neurodegenerative diseases, showcasing its potential in therapeutic development.

The environmental impact of synthesizing and using 2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester has also been a topic of interest among scientists. Recent eco-friendly synthesis methods have been developed to minimize waste and reduce energy consumption during production. For example, catalytic hydrogenation techniques using renewable catalysts have been employed to synthesize this compound with higher efficiency and lower environmental footprint.

In conclusion, 2,6-Diamino-4-Pyridinecarboxylic Acid Methyl Ester (CAS No. 98547-97-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in driving innovation across various industries.